Cas no 662116-67-8 (4,5-Dichloro-3-nitropyridin-2-amine)

4,5-Dichloro-3-nitropyridin-2-amine is a halogenated nitropyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both chloro and nitro substituents, enhances reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. The dichloro substitution improves electrophilic properties, while the nitro group facilitates further functionalization, such as reduction to amines or nucleophilic aromatic substitution. This compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and herbicide agents. Its stability under standard conditions ensures consistent performance in synthetic applications. Researchers value its versatility in constructing complex pyridine-based scaffolds for drug discovery and material science.
4,5-Dichloro-3-nitropyridin-2-amine structure
662116-67-8 structure
Product Name:4,5-Dichloro-3-nitropyridin-2-amine
CAS No:662116-67-8
MF:C5H3Cl2N3O2
MW:208.002218484879
MDL:MFCD15143363
CID:823538
PubChem ID:46867660
Update Time:2025-08-05

4,5-Dichloro-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-3-nitropyridin-2-amine
    • 2-Amino-4,5-dichloro-3-nitropyridine
    • 2-amino-3-nitro-4,5-dichloropyridine
    • 4,5-dichloro-3-nitropyridin-2-ylamine
    • RW3676
    • KYVDKOZOAOAFDC-UHFFFAOYSA-N
    • 0169AC
    • PB21362
    • 2-amino-4,5-dichloro-3-nitro-pyridine
    • 4,5-Dichloro-3-nitro-pyridin-2-ylamine
    • AB0095270
    • SCHEMBL209310
    • AKOS032949957
    • AC-27503
    • EN300-7413179
    • MFCD15143363
    • AS-33633
    • CS-0051113
    • SY035911
    • DTXSID20676983
    • 662116-67-8
    • AKOS016003573
    • DB-083150
    • MDL： MFCD15143363
    • Inchi： 1S/C5H3Cl2N3O2/c6-2-1-9-5(8)4(3(2)7)10(11)12/h1H,(H2,8,9)
    • InChI Key： KYVDKOZOAOAFDC-UHFFFAOYSA-N
    • SMILES： ClC1C(=CN=C(C=1[N+](=O)[O-])N)Cl

Computed Properties

  • Exact Mass: 206.96000
  • Monoisotopic Mass: 206.9602317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 2.1

Experimental Properties

  • PSA: 85.46000
  • LogP: 2.33210

4,5-Dichloro-3-nitropyridin-2-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4,5-Dichloro-3-nitropyridin-2-amine Production Method

4,5-Dichloro-3-nitropyridin-2-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:662116-67-8)4,5-Dichloro-3-nitropyridin-2-amine
Order Number:LE9786
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:02
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:662116-67-8)4,5-Dichloro-3-nitropyridin-2-amine
LE9786
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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